2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride hydrochloride

• Molecular Formula: C6H9ClFNO2S2
• Molecular Weight: 245.7 g/mol
• SMILES: CC1=C(SC=N1)CCS(=O)(=O)F.Cl
• InChI: InChI=1S/C6H8FNO2S2.ClH/c1-5-6(11-4-8-5)2-3-12(7,9)10;/h4H,2-3H2,1H3;1H
• InChIKey: ZFZRKHWJJXRWCJ-UHFFFAOYSA-N

2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride hydrochloride: Compound Identity, Class, and Procurement-Relevant Physicochemical Profile

2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride hydrochloride (CAS 1955499-54-3; PubChem CID 122236013) is an alkyl sulfonyl fluoride (SF) covalent warhead conjugated via an ethane linker to a 4-methyl-1,3-thiazole heterocycle, supplied as the hydrochloride salt [1]. With a molecular weight of 245.7 g/mol and a topological polar surface area of 83.7 Ų [1], it belongs to the privileged class of sulfonyl fluoride electrophiles recognized for their balanced biocompatibility—combining sufficient aqueous stability for biomolecular experiments with context-dependent reactivity toward active-site serine, threonine, tyrosine, lysine, cysteine, and histidine residues [2]. The compound is commercially available at ≥95% purity from multiple suppliers (e.g., AKSci catalog 1805EH, Enamine EN300-224092) . Critically, it is not a generic protease inhibitor like PMSF; its structure embodies three modulatory features—the electron-deficient thiazole ring, the flexible ethane spacer, and the 4-methyl substituent—that collectively differentiate its reactivity profile, solubility, and SuFEx click-chemistry utility from simpler aryl or directly-attached heteroaryl sulfonyl fluorides [2].

Warhead classAlkyl sulfonyl fluoride with reported extended aqueous stability versus aryl SFs

Formulation fitHydrochloride salt supports direct aqueous dissolution, reducing organic co-solvent dependence

Linker topologyLinear ethane linker provides defined spatial reach; distinct from branched regioisomer

Electrophilicity context4-Methylthiazole may moderate warhead reactivity for selectivity screening

• [1] PubChem Compound Summary CID 122236013. 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride hydrochloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/122236013. View Source
• [2] Narayanan A, Jones LH. Sulfonyl fluorides as privileged warheads in chemical biology. Chem Sci. 2015;6(5):2650-2659. doi:10.1039/C5SC00408J. View Source

Why PMSF, AEBSF, or Simple Thiazole Sulfonyl Fluorides Cannot Replace 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride hydrochloride in Procurement Decisions

Generic substitution of sulfonyl fluoride warheads is mechanistically unsound because three structural variables in this compound co-determine its covalent reactivity profile, none of which are present in commonly substituted alternatives. First, the ethane linker interposes two sp³ carbons between the thiazole ring and the –SO₂F electrophile, creating an alkyl sulfonyl fluoride rather than an aryl or heteroaryl sulfonyl fluoride; this fundamentally alters aqueous hydrolysis half-life, SuFEx activation requirements, and residue-crosslinking selectivity relative to directly ring-attached SFs or PMSF [1][2]. Second, the 4-methyl substituent on the thiazole ring modulates both the heterocycle's electron density (tuning the SF group's electrophilicity via through-bond effects) and steric accessibility of the warhead [3]. Third, the hydrochloride salt form imparts a hydrogen bond donor count of 1 and enhances aqueous solubility compared to the free base (CAS 1934731-60-8, MW 209.3, HBD = 0), which is critical for biochemical assay compatibility without organic co-solvent [4]. A purchaser who substitutes PMSF (aryl SF, MW 174.2, aqueous t₁/₂ ≈ 35–110 min depending on pH [5]) or 1,3-thiazole-5-sulfonyl fluoride (heteroaryl SF, no linker, no salt) will obtain a different warhead with distinct stability, solubility, and residue-selectivity profiles—potentially invalidating cross-experiment comparability [1][2].

PMSF (aryl SF)

Shorter aqueous half-life (~35–110 min) and organic solvent pre-dissolution may disrupt long-incubation ABPP protocols.

Free base / non-salt thiazole SFs

Lack of hydrochloride salt eliminates direct aqueous compatibility; may require DMSO or isopropanol, introducing solvent artifacts.

Structural isomers & substituent analogs

Branched linker (CAS 2172449-79-3) or 2-Cl / unsubstituted thiazole SFs shift warhead reach and electrophilicity, altering residue-crosslinking profiles.

• [1] Narayanan A, Jones LH. Sulfonyl fluorides as privileged warheads in chemical biology. Chem Sci. 2015;6(5):2650-2659. doi:10.1039/C5SC00408J. View Source
• [2] Mukherjee H, Grimster NP, et al. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Org Biomol Chem. 2017;15:9685-9695. doi:10.1039/C7OB02028G. View Source
• [3] Meng G, Guo T, Ma T, et al. Synthesis and applications of heterocycle-containing sulfonyl fluorides for drug discovery: a critical review. (Review covering >70 synthetic methods; highlights electronic modulation by heterocycle substituents). View Source
• [4] PubChem Compound Summary for free base: 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride, CAS 1934731-60-8, MW 209.3, HBD = 0. National Center for Biotechnology Information. View Source
• [5] James GT. Inactivation of the protease inhibitor phenylmethylsulfonyl fluoride in buffers. Anal Biochem. 1978;86(2):574-579. (PMSF aqueous half-life: ~110 min at pH 7.0, ~55 min at pH 7.5, ~35 min at pH 8.0, all at 25 °C). View Source

Quantitative Differentiation Evidence for 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride hydrochloride vs. Closest Analogs

Ethane Linker Converts Heteroaryl SF to Alkyl SF: Aqueous Stability Classification vs. PMSF and Directly-Attached Thiazole SFs

The ethane (–CH₂–CH₂–) linker between the thiazole ring and the –SO₂F group classifies this compound as an alkyl sulfonyl fluoride, structurally distinct from aryl sulfonyl fluorides (e.g., PMSF) and heteroaryl sulfonyl fluorides (e.g., 1,3-thiazole-5-sulfonyl fluoride, where –SO₂F is directly attached to an sp² carbon). This classification carries thermodynamic consequences: the S–F bond in alkyl sulfonyl fluorides is significantly more resistant to spontaneous aqueous hydrolysis than in aryl sulfonyl fluorides [1]. PMSF (an aryl SF) exhibits a well-characterized aqueous half-life of only ~110 min at pH 7.0, ~55 min at pH 7.5, and ~35 min at pH 8.0 (all at 25 °C) [2], necessitating fresh preparation and organic co-solvent pre-dissolution for each experiment. In contrast, alkyl sulfonyl fluorides as a class demonstrate markedly longer aqueous stability, enabling pre-prepared stock solutions and multi-hour biochemical incubations without warhead degradation [1]. The ethane linker also introduces two rotatable bonds (total rotatable bond count = 3 for the target vs. 2 for the free base analog without salt) [3], conferring conformational flexibility that may influence binding-site accommodation.

Ethane linker stability

Class-level

≥5–10× aqueous stability vs aryl SFs

Reported class-level stability may support multi-hour biochemical incubations

Exact target compound t½ not experimentally reported

Evidence Dimension	Aqueous stability classification (alkyl vs. aryl vs. heteroaryl sulfonyl fluoride)
Target Compound Data	Alkyl sulfonyl fluoride (ethane-SF linker); S–F bond stabilized by aliphatic carbon; no direct conjugation between thiazole π-system and SO₂F; 3 rotatable bonds; predicted longer aqueous t₁/₂ vs. aryl SFs [1][3]
Comparator Or Baseline	PMSF (aryl SF): aqueous t₁/₂ ≈ 110 min (pH 7.0), ≈ 55 min (pH 7.5), ≈ 35 min (pH 8.0) at 25 °C [2]; 1,3-Thiazole-5-sulfonyl fluoride (heteroaryl SF): –SO₂F directly attached to sp² thiazole carbon; predicted shorter aqueous t₁/₂ due to enhanced electrophilicity from ring electron withdrawal [1]
Quantified Difference	Class-level: alkyl SFs show ≥5–10× greater aqueous stability than aryl SFs under physiological pH conditions (qualitative consensus across Narayanan & Jones 2015 and Mukherjee et al. 2017 reviews) [1][4]; exact t₁/₂ for target compound not experimentally reported
Conditions	Class-level inference from reviews of sulfonyl fluoride reactivity under aqueous buffered conditions (pH 7.0–8.0, 25–37 °C) [1][4]

Why This Matters

Procurement of an alkyl SF with predicted extended aqueous stability reduces experimental failure risk from warhead hydrolysis during long-duration ABPP or inhibitor screening protocols, a known limitation of PMSF that forces repeated fresh preparation.

• [1] Narayanan A, Jones LH. Sulfonyl fluorides as privileged warheads in chemical biology. Chem Sci. 2015;6(5):2650-2659. (Reviews differential stability of alkyl vs. aryl SFs). View Source
• [2] James GT. Inactivation of the protease inhibitor phenylmethylsulfonyl fluoride in buffers. Anal Biochem. 1978;86(2):574-579. View Source
• [3] PubChem CID 122236013. Computed Properties: Rotatable Bond Count = 3. National Center for Biotechnology Information. View Source
• [4] Mukherjee H, Grimster NP, et al. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Org Biomol Chem. 2017;15:9685-9695. View Source

Hydrochloride Salt Form Enhances Aqueous Solubility: Hydrogen-Bond Donor Count and Ionization Advantage Over Free Base

The target compound is supplied as the hydrochloride salt (C₆H₉ClFNO₂S₂, MW 245.7), which introduces a formal hydrogen bond donor count (HBD) of 1 [1]. The free base form (CAS 1934731-60-8, C₆H₈FNO₂S₂, MW 209.3) has an HBD of 0 [2]. In pharmaceutical and biochemical salt selection, conversion to a hydrochloride salt typically enhances aqueous solubility by 1–3 orders of magnitude compared to the neutral free base for weakly basic heterocycles, due to ionization and increased polarity [3]. This is directly relevant for ABPP and enzyme inhibition assays conducted in aqueous buffer (pH 7.4) without organic co-solvents such as DMSO or isopropanol, which are required for PMSF pre-dissolution [4]. The free base of the target compound would require organic co-solvent, introducing solvent artifacts in cell-based assays. The hydrochloride salt form mitigates this limitation, enabling direct aqueous dilution. The molecular weight difference (245.7 vs. 209.3, Δ = 36.4 g/mol) corresponds exactly to one equivalent of HCl, confirming stoichiometric salt formation [1][2].

HCl salt solubility

Context-dependent

HBD +1 vs free base; MW +36.4 (HCl salt)

Salt form may support direct aqueous dissolution, reducing organic solvent artifacts

Solubility enhancement extent not quantified; based on salt-formation class principles

Evidence Dimension	Hydrogen bond donor count and salt-form solubility enhancement
Target Compound Data	HBD = 1 (hydrochloride salt); MW = 245.7 g/mol; ionizable in aqueous media; predicted enhanced aqueous solubility vs. free base [1]
Comparator Or Baseline	Free base (CAS 1934731-60-8): HBD = 0; MW = 209.3 g/mol; neutral, requires organic co-solvent for dissolution [2]; PMSF: HBD = 0; MW = 174.2; routinely pre-dissolved in isopropanol, ethanol, or DMSO before aqueous dilution [4]
Quantified Difference	HBD: +1 (salt vs. free base); MW difference: +36.4 g/mol (one HCl equivalent); precise fold-solubility enhancement not experimentally reported for this specific compound, but class-level salt formation typically yields 10–1000× aqueous solubility improvement for weakly basic heterocycles [3]
Conditions	Predicted from computed molecular descriptors and general pharmaceutical salt principles; experimental aqueous solubility comparison (e.g., shake-flask at pH 7.4, 25 °C) not available in published literature

Why This Matters

For procurement supporting biochemical or cell-based screening, the hydrochloride salt's direct aqueous compatibility eliminates the need for organic co-solvent vehicle optimization, reducing solvent-induced assay artifacts and simplifying automated liquid handling workflows.

• [1] PubChem CID 122236013. Computed Properties: Hydrogen Bond Donor Count = 1. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for free base form, CAS 1934731-60-8. MW 209.3, HBD = 0. View Source
• [3] Serajuddin ATM. Salt formation to improve drug solubility. Adv Drug Deliv Rev. 2007;59(7):603-616. (Class-level evidence: salt formation enhances aqueous solubility by 10–1000× for weakly basic drugs). View Source
• [4] Narayanan A, Jones LH. Sulfonyl fluorides as privileged warheads in chemical biology. Chem Sci. 2015;6(5):2650-2659. (Notes PMSF requires pre-dissolution in organic solvent). View Source

Structural Differentiation from Regioisomeric 1-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride: Linear vs. Branched Linker Topology

A close structural isomer, 1-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride (CAS 2172449-79-3, MW 209.3), differs only in the connectivity of the ethane linker: the branched isomer attaches the –SO₂F group at the benzylic carbon (C1 of the ethane), whereas the target compound attaches it at the terminal carbon (C2), creating a linear –CH₂–CH₂–SO₂F topology [1][2]. This topological difference alters the spatial relationship between the thiazole recognition element and the covalent warhead by approximately one C–C bond length (~1.54 Å) and changes the dihedral angle profile (rotatable bonds: 2 in branched vs. 3 in linear) [1][2]. In covalent inhibitor design, the linker length and geometry between the recognition element and the electrophilic warhead directly determine which protein residue side chains are accessible for covalent crosslinking [3]. The linear topology of the target compound provides a longer reach from the thiazole binding determinant to the sulfonyl fluoride warhead, potentially accessing deeper or differently positioned nucleophilic residues in target protein binding pockets compared to the branched isomer [3]. The branched isomer is priced at approximately $1,144 per 0.1 g from Enamine (2023 pricing) [4], while the target compound is available at ≥95% purity from AKSci, providing a procurement option at different price points for SAR exploration.

Linear vs branched linker

Head-to-head

Linear (target)

thiazole–CH₂–CH₂–SO₂F · 3 rotatable bonds

Branched (CAS 2172449-79-3)

thiazole–CH(CH₃)–SO₂F · 2 rotatable bonds · ~1.54 Å shorter reach

Linker topology may offer distinct warhead reach; not interchangeable in SAR studies

No comparative biological activity data available

Evidence Dimension	Linker topology: linear (ethane-1-SF) vs. branched (ethane-1-SF at benzylic position)
Target Compound Data	Linear topology: thiazole–CH₂–CH₂–SO₂F; 3 rotatable bonds; warhead reach ≈ 2 C–C bond lengths from ring; MW 245.7 (HCl salt); CAS 1955499-54-3 [1]
Comparator Or Baseline	Branched isomer: thiazole–CH(CH₃)–SO₂F; 2 rotatable bonds; warhead reach ≈ 1 C–C bond length from ring; MW 209.3 (free base); CAS 2172449-79-3 [2]
Quantified Difference	Linker length difference: ~1.54 Å (one C–C bond); rotatable bonds: 3 vs. 2; topological polar surface area: 83.7 Ų (target) vs. 83.6 Ų (branched isomer) [1][2]; MW difference: 36.4 g/mol (attributable to HCl salt)
Conditions	Structural comparison based on SMILES, InChI, and computed 2D/3D descriptors from PubChem and chemsrc; no comparative biological activity data available

Why This Matters

For SAR-driven procurement, the linear vs. branched linker topology is not interchangeable; the linear topology provides distinct warhead reach and conformational flexibility that may be essential for engaging specific nucleophilic residues in target proteins not accessible to the branched isomer.

• [1] PubChem CID 122236013. SMILES: CC1=C(SC=N1)CCS(=O)(=O)F.Cl. View Source
• [2] PubChem CID 165868901 for 1-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride, CAS 2172449-79-3. SMILES: S(C(C)C1=C(C)N=CS1)(=O)(=O)F. Topological Polar Surface Area: 83.6 Ų. View Source
• [3] Huang H, Jones LH. Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Expert Opin Drug Discov. 2023;18(7):725-735. (Discusses linker geometry as determinant of residue crosslinking). View Source
• [4] Kuujia.com. 1-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride pricing: $1,144/0.1g, $3,770/5g (Enamine, 2023). View Source

4-Methyl Substituent Electronic Modulation: Differentiation from Unsubstituted and 2-Chloro Thiazole Sulfonyl Fluorides

The 4-methyl substituent on the thiazole ring exerts both inductive electron-donating (+I) and hyperconjugative effects that modulate the electron density of the thiazole π-system, which in turn tunes the electrophilicity of the sulfonyl fluoride warhead through the ethane linker [1]. This is mechanistically distinct from: (a) the unsubstituted 1,3-thiazole-5-sulfonyl fluoride, which lacks the +I methyl effect and presents a more electrophilic warhead; (b) 5-thiazolesulfonyl fluoride, 2-chloro- (CAS 2138187-22-9), where the electron-withdrawing chlorine at the 2-position increases ring electron deficiency and enhances SF electrophilicity [2]; and (c) 4-methyl-1,3-thiazole-2-sulfonyl fluoride (CAS 1935953-45-9, MW 181.2), where the SF group is directly attached to the 2-position of the thiazole ring, placing the warhead in direct conjugation with the heterocycle and resulting in fundamentally different electronic character . The electronic modulation by the 4-methyl group is subtle but physiologically relevant: in the context of activity-based protein profiling (ABPP), excessive warhead electrophilicity leads to promiscuous labeling and high background, while insufficient electrophilicity results in poor target engagement [1]. The methyl group's +I effect provides a moderating influence that may reduce off-target labeling compared to the more electrophilic 2-chloro analog [2]. However, direct comparative ABPP selectivity data for this specific compound are not available in the published literature.

4-Methyl electronic effect

Class-level

+I effect moderates SF electrophilicity vs 2-Cl or unsubstituted analogs

Context-dependent for ABPP selectivity; may reduce off-target labeling risk

No quantitative electrophilicity parameters reported for these specific compounds

Evidence Dimension	Electronic modulation of SF electrophilicity by thiazole substituents
Target Compound Data	4-Methyl (+I effect): reduces thiazole electron deficiency; SF group electronically buffered by ethane linker; predicted moderate electrophilicity [1]
Comparator Or Baseline	5-Thiazolesulfonyl fluoride, 2-chloro- (CAS 2138187-22-9, MW ~202): 2-Cl (–I effect) increases thiazole electron deficiency, predicted higher SF electrophilicity [2]; 4-Methyl-1,3-thiazole-2-sulfonyl fluoride (CAS 1935953-45-9, MW 181.2): SF directly on ring at 2-position, in full conjugation
Quantified Difference	No quantitative electrophilicity parameters (e.g., Hammett σ, Mayr E, or computed LUMO energies) reported for these specific compounds; differentiation is qualitative based on established substituent electronic principles and class-level understanding of SF reactivity modulation [1][3]
Conditions	Electronic structure inference from established substituent effect principles; no comparative biochemical selectivity profiling data available

Why This Matters

Procurement for ABPP probe development or covalent inhibitor screening should consider that the 4-methyl substitution provides an electronically moderated warhead, potentially yielding cleaner target engagement profiles than more electrophilic analogs—a critical factor when selecting among commercially available thiazole SF building blocks for SAR libraries.

• [1] Narayanan A, Jones LH. Sulfonyl fluorides as privileged warheads in chemical biology. Chem Sci. 2015;6(5):2650-2659. (Discusses tuning of SF electrophilicity as critical for selective vs. promiscuous labeling). View Source
• [2] Kuujia.com. 5-Thiazolesulfonyl fluoride, 2-chloro- (CAS 2138187-22-9). Notes utility in selective β-lactamase inhibitor development. View Source
• [3] Mukherjee H, Grimster NP, et al. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Org Biomol Chem. 2017;15:9685-9695. (Influence of steric and electronic factors on SF reactivity). View Source

Evidence-Backed Application Scenarios for 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride hydrochloride in Research Procurement

Activity-Based Protein Profiling (ABPP) Probe Development Requiring Extended Aqueous Stability

The alkyl sulfonyl fluoride warhead of this compound, with its ethane linker conferring class-level aqueous stability superior to aryl SFs like PMSF [1], is suited for ABPP workflows requiring multi-hour incubations in physiological buffer (pH 7.4, 37 °C) without warhead degradation. The hydrochloride salt form supports direct aqueous dissolution, eliminating organic co-solvent artifacts [2]. The 4-methylthiazole recognition element provides a synthetically tractable scaffold for further derivatization (e.g., installation of alkyne or biotin affinity handles via the thiazole 2-position) to generate clickable ABPP probes [3].

Covalent Inhibitor Fragment Library Design with Tunable Electrophilicity

The 4-methyl group's electron-donating character provides a moderated sulfonyl fluoride electrophilicity relative to more electron-deficient heteroaryl SFs (e.g., 2-chloro-thiazole-5-sulfonyl fluoride) [4], making this compound a candidate for fragment-based covalent inhibitor screening where excessive warhead reactivity leads to unacceptably high non-specific protein labeling. Its linear ethane linker topology (distinct from the branched isomer CAS 2172449-79-3) offers a defined warhead reach that can be exploited in structure-guided design to target specific active-site nucleophilic residues [5].

SuFEx Click Chemistry Building Block for Bioconjugation and Medicinal Chemistry

The compound serves as a SuFEx (Sulfur(VI) Fluoride Exchange) hub owing to its alkyl sulfonyl fluoride group, which is stable under physiological conditions yet undergoes chemoselective activation under appropriate SuFEx conditions (e.g., using bifluoride or organosilicon activators) [1][3]. The ethane linker provides spatial separation between the thiazole heterocycle (which can be further functionalized) and the SuFEx-reactive –SO₂F handle, enabling modular construction of bifunctional molecules where the thiazole end engages a biological target and the SF end undergoes late-stage click diversification [3].

Serine Hydrolase Inhibitor Screening with Reduced Solvent Interference

Unlike PMSF, which requires pre-dissolution in isopropanol, ethanol, or DMSO before aqueous dilution—introducing solvent effects that can confound IC₅₀ measurements in enzyme inhibition assays [1]—the hydrochloride salt form of this compound is predicted to be directly soluble in aqueous assay buffer [2]. This property is particularly valuable for high-throughput screening (HTS) campaigns against serine hydrolase targets (e.g., lipases, esterases, proteases) where solvent concentration must be strictly controlled to avoid false positives from solvent-induced enzyme denaturation [1][2].

Application

Selection Property

Validation Focus

ABPP probe development

Alkyl SF aqueous stability & salt solubility

Target engagement without warhead degradation or solvent interference

Covalent fragment screening

Moderated electrophilicity via 4-methyl substitution

Selectivity window against promiscuous labeling

SuFEx click chemistry

Alkyl SF reactivity under SuFEx conditions

Chemoselective late-stage diversification

Serine hydrolase HTS

Direct aqueous solubility of HCl salt

Solvent-free assay compatibility and IC₅₀ artifact reduction

• [1] Narayanan A, Jones LH. Sulfonyl fluorides as privileged warheads in chemical biology. Chem Sci. 2015;6(5):2650-2659. View Source
• [2] PubChem CID 122236013. HBD = 1 (HCl salt); Serajuddin ATM. Salt formation to improve drug solubility. Adv Drug Deliv Rev. 2007;59(7):603-616. View Source
• [3] Meng G, Guo T, Ma T, et al. Synthesis and applications of heterocycle-containing sulfonyl fluorides for drug discovery: a critical review. (SuFEx diversification and heterocyclic SF synthetic utility). View Source
• [4] Kuujia.com. 5-Thiazolesulfonyl fluoride, 2-chloro- (CAS 2138187-22-9). Notes higher electrophilicity from 2-Cl substitution. View Source
• [5] PubChem CID 165868901 for 1-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride, CAS 2172449-79-3 (branched isomer). View Source